2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile
Overview
Description
2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile (2H6T4TNFN) is a synthetic compound that has recently been studied for its potential applications in the field of chemistry. 2H6T4TNFN is a heterocyclic compound that is composed of two nitrogen atoms, two oxygen atoms, one sulfur atom, and three fluorine atoms. It has been found to be a versatile molecule with many potential uses in scientific research.
Scientific Research Applications
2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has many potential applications in scientific research. It has been found to be a useful building block for the synthesis of various heterocyclic compounds. It has also been used in the synthesis of compounds with potential applications in the pharmaceutical industry. Additionally, it has been studied for its potential use in the synthesis of compounds with potential applications in the fields of catalysis and materials science.
Mechanism of Action
The mechanism of action of 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile is not yet fully understood. However, it is believed that the compound acts as a catalyst for certain reactions, such as the hydrolysis of esters. Additionally, it has been found to be a strong nucleophile and has been used in the synthesis of compounds with potential biological activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile are not yet fully understood. However, it has been found to have potential applications in the fields of catalysis and materials science. Additionally, it has been studied for its potential use in the synthesis of compounds with potential biological activity.
Advantages and Limitations for Lab Experiments
2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile has several advantages when used in laboratory experiments. It is a versatile molecule that can be used in the synthesis of a variety of heterocyclic compounds. Additionally, it is relatively easy to synthesize and can be obtained in high purity. However, it is important to note that 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile is toxic and should be handled with caution.
Future Directions
There are several potential future directions for the research and development of 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile. One potential direction is to further explore its potential applications in the fields of catalysis and materials science. Additionally, further research could be conducted to better understand the mechanisms of action of the compound and its potential biological activity. Further studies could also be conducted to better understand the safety and toxicity of the compound. Finally, further research could be conducted to explore the potential applications of 2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile in the pharmaceutical industry.
properties
IUPAC Name |
2-oxo-6-thiophen-2-yl-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H5F3N2OS/c12-11(13,14)7-4-8(9-2-1-3-18-9)16-10(17)6(7)5-15/h1-4H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBBGOCKMIMCHLZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=C(C(=O)N2)C#N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H5F3N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40351341 |
Source
|
| Record name | 2-Oxo-6-(thiophen-2-yl)-4-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40351341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile | |
CAS RN |
22123-11-1, 3335-45-3 |
Source
|
| Record name | 2-Oxo-6-(thiophen-2-yl)-4-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40351341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3335-45-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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